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Compound of Interest

Compound Name: 1-Cyclopropyl-ethanone oxime

Cat. No.: B1310792

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-cyclopropyl-
ethanone oxime from cyclopropyl methyl ketone. This document details the chemical
properties of the involved reagents, a robust experimental protocol, and expected
characterization data for the final product.

Introduction

1-Cyclopropyl-ethanone oxime is a valuable chemical intermediate in the synthesis of
various nitrogen-containing compounds. Its synthesis from the readily available cyclopropyl
methyl ketone is a straightforward oximation reaction. This process involves the reaction of the
ketone with hydroxylamine, typically in the form of its hydrochloride salt, in the presence of a
base. The reaction proceeds via nucleophilic addition of hydroxylamine to the carbonyl carbon,
followed by dehydration to yield the oxime.

Physicochemical Properties

A summary of the key physicochemical properties of the starting material and the product is
provided in Table 1. This data is essential for reaction setup, monitoring, and product
purification.

Table 1: Physicochemical Data of Reactant and Product
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Cyclopropyl Methyl Ketone 1-Cyclopropyl-ethanone

Property . . .

(Starting Material) Oxime (Product)
CAS Number 765-43-5[1] 51761-72-9[2][3]
Molecular Formula CsHsO[1] CsHsNOJ[2][3]
Molecular Weight 84.12 g/mol [1] 99.13 g/mol [2]
Boiling Point Not specified 90-92 °C at 20 Torr[4]
Melting Point Not specified 38-40 °C[4]
Density Not specified 1.2 + 0.1 g/lcm3[4]

Synthesis of 1-Cyclopropyl-ethanone Oxime

The synthesis of 1-cyclopropyl-ethanone oxime is typically achieved by the reaction of
cyclopropyl methyl ketone with hydroxylamine hydrochloride in the presence of a base. The
base is required to neutralize the HCI released from the hydroxylamine salt, thereby liberating
the free hydroxylamine nucleophile. Common bases for this transformation include pyridine or
an inorganic base such as potassium carbonate. The reaction is often carried out in a protic
solvent like ethanol or methanol.[5]

Reaction Scheme

The overall chemical transformation is depicted in the following reaction scheme:
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Reactants

Hydroxylamine Hydrochloride

Cyclopropyl Methyl Ketone

Products

1-Cyclopropyl-ethanone Oxime

Reagents

Solvent (e.g., Ethanol)

| Base Hydrochloride + Water

Base (e.g., Pyridine)
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Dissolve Cyclopropyl Methyl Ketone
in Ethanol

Add Hydroxylamine HCI
and Pyridine

Heat and Stir at 60°C

Aqueous Work-up

Extract with Ethyl Acetate

Wash Organic Layer

Dry over MgSO4

Concentrate in vacuo

Purify Product

Characterize Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethanone, 1-cyclopropyl- [webbook.nist.gov]

2. Ethanone, 1-cyclopropyl-, oxime | CSHINO | CID 5355375 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Ethanone, 1-cyclopropyl-, oxime [webbook.nist.gov]

4. echemi.com [echemi.com]

5. arpgweb.com [arpgweb.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of 1-
Cyclopropyl-ethanone Oxime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310792#synthesis-of-1-cyclopropyl-ethanone-
oxime-from-cyclopropyl-methyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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